Cas no 402-54-0 (1-Nitro-4-(trifluoromethyl)benzene)

1-Nitro-4-(trifluoromethyl)benzene Properties

Names and Identifiers

• 1-Nitro-4-(trifluoromethyl)benzene
• 4-Nitro-alpha,alpha,alpha-trifluorotoluene~4-(Trifluoromethyl)nitrobenzene
• 1-Nitro-4-trifluoromethyl-benzene
• 4-(Trifluoromethyl)nitrobenzene
• Benzene, 1-nitro-4-(trifluoromethyl)-
• nitrobenzotrifluorides
• p-Nitro(trifluoromethyl)benzene
• p-Nitrobenzotrifluoride
• Toluene, 4-nitro-alpha,alpha,alpha-trifluoro-
• 4-nitrobenzotrifluoride
• 4-NITRO-A,A,A-TRIFLUOROTOLUENE
• 4-Nitrotrifluorotoluene
• 4-Nitro-α,α,α-trifluorotoluene
• p-(trifluoromethyl)nitrobenzene
• p-nitro-Trifluoromethylphenol
• 4-Nitro-alpha,alpha,alpha-trifluorotoluene
• P-TRIFLUOROMETHYLNITROBENZENE
• XKYLCLMYQDFGKO-UHFFFAOYSA-N
• 4-Nitro-.alpha.,.alpha.,.alpha.-trifluorotoluene
• 4-nitrobenzotrifluorid
• PubChem4874
• KSC92
• NSC-159121
• Z56762338
• NSC159121
• W-106370
• A1677
• AC-4147
• MFCD00007358
• AS-16062
• 1-nitro-4-(trifluoromethyl)-benzene
• NS00043263
• SCHEMBL439543
• CS-W015852
• NSC 159121
• DTXSID0075281
• 4-Nitrobenzotrifluoride, 98%
• FT-0619214
• AKOS015889713
• AM61516
• 402-54-0
• N0902
• EINECS 206-948-3
• 4-nitro-1-(trifluoromethyl)benzene
• Toluene, 4-nitro-.alpha.,.alpha.,.alpha.-trifluoro-
• 4-Nitro-alpha,alpha,alpha-trifluorotoluene;4-(trifluoromethyl)nitrobenzene
• +Expand

• MDL： MFCD00007358
• InChIKey： XKYLCLMYQDFGKO-UHFFFAOYSA-N
• Inchi： 1S/C7H4F3NO2/c8-7(9,10)5-1-3-6(4-2-5)11(12)13/h1-4H
• SMILES： FC(C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 191.01900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 191.019413
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 3.13680
• PSA: 45.82000
• Refractive Index: 1.524
• Boiling Point: 82°C/10mmHg(lit.)
• Melting Point: 40.0 to 44.0 deg-C
• Flash Point: Fahrenheit: 190.4 ° f
  Celsius: 88 ° c
  
• Color/Form: Not available
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents, strong reducing agents.
• Solubility: Not available
• Density: 1.3910 (estimate)

1-Nitro-4-(trifluoromethyl)benzene Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S28-S36/37-S45-S36/37/39-S28A
• Packing Group：II
• Packing Group：II
• Risk Phrases：R21/22; R26; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 3431 6.1/PG 2
• Hazard Statement： H302,H315,H319,H330,H335
• Warning Statement： P260,P284,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 22-26-36/37/38
• Signal Word：Danger
• HazardClass：6.1

1-Nitro-4-(trifluoromethyl)benzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%